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Compound of Interest

Compound Name: 3-isopropenylpimeloyl-CoA

Cat. No.: B15598460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure of 3-
isopropenylpimeloyl-CoA, a complex acyl-coenzyme A molecule. The information is curated

for professionals engaged in biochemical research and drug development.

Chemical Structure and Properties
3-Isopropenylpimeloyl-CoA is an acyl-CoA derivative formed from the formal condensation of

the thiol group of coenzyme A with the carboxyl group of 3-isopropenylpimelic acid[1]. Its

structure is characterized by a seven-carbon pimeloyl backbone, substituted with an

isopropenyl group at the third carbon position, and linked to a coenzyme A moiety via a

thioester bond.

Structural Diagram
The following diagram illustrates the key functional components of the 3-isopropenylpimeloyl-
CoA molecule, highlighting the Coenzyme A, the pimeloyl linker, and the isopropenyl group.

Caption: Simplified structure of 3-isopropenylpimeloyl-CoA.

Quantitative Data
The following table summarizes the key quantitative properties of 3-isopropenylpimeloyl-CoA
as identified from public chemical databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15598460?utm_src=pdf-interest
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/53262276
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C31H50N7O19P3S [1][2]

Molecular Weight 949.8 g/mol [1]

Monoisotopic Mass 949.20953 Da [2]

IUPAC Name

5-[2-[2-[3-[[(2R)-4-

[[[(2R,3S,4R,5R)-5-(6-

aminopurin-9-yl)-4-hydroxy-3-

phosphonooxyoxolan-2-

yl]methoxy-

hydroxyphosphoryl]oxy-

hydroxyphosphoryl]oxy-2-

hydroxy-3,3-

dimethylbutanoyl]amino]propa

noylamino]ethylsulfanyl]-2-

oxoethyl]-6-methylhept-6-enoic

acid

[1]

Synonyms

3-Isopropenylpimelyl-

coenzyme A, 3-

isopropenylpimeloyl-coenzyme

A

[1][3]

ChEBI ID CHEBI:37439 [1]

Synthesis and Metabolism
Detailed experimental protocols for the chemical synthesis of 3-isopropenylpimeloyl-CoA are

not readily available in the surveyed literature. General methods for the synthesis of CoA esters

have been described, which typically involve the acylation of Coenzyme A[4]. However, a

specific application of these methods to 3-isopropenylpimelic acid has not been detailed.

Information regarding the specific metabolic pathways involving 3-isopropenylpimeloyl-CoA
is also limited. While it is structurally related to intermediates in fatty acid and polyketide

metabolism, its precise biological role, the enzymes responsible for its synthesis and

degradation, and its involvement in signaling pathways have not been well-characterized in the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/53262276
https://pubchemlite.lcsb.uni.lu/e/compound/53262276
https://pubchem.ncbi.nlm.nih.gov/compound/53262276
https://pubchemlite.lcsb.uni.lu/e/compound/53262276
https://pubchem.ncbi.nlm.nih.gov/compound/53262276
https://pubchem.ncbi.nlm.nih.gov/compound/53262276
https://www.medchemexpress.com/3-isopropenylpimeloyl-coa.html?locale=ko-KR
https://pubchem.ncbi.nlm.nih.gov/compound/53262276
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.mdpi.com/1420-3049/21/4/517
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


available scientific literature. It is known to be an acyl-CoA, a class of molecules central to

many metabolic processes[3][5]. Further research is required to elucidate the specific biological

context of 3-isopropenylpimeloyl-CoA.

Experimental Protocols
Due to the limited information on the synthesis and metabolic role of 3-isopropenylpimeloyl-
CoA, no specific, validated experimental protocols for its study are available in the provided

search results. Researchers interested in this molecule may need to adapt general protocols

for the analysis of other acyl-CoA thioesters.

Logical Relationships and Workflows
Given the absence of defined metabolic or signaling pathways for 3-isopropenylpimeloyl-
CoA, a diagrammatic representation of its logical relationships or experimental workflows

cannot be constructed at this time. The fundamental known relationship is its formation from 3-

isopropenylpimelic acid and Coenzyme A.

3-Isopropenylpimelic Acid

Acyl-CoA Synthetase
(Hypothetical)

Coenzyme A

3-Isopropenylpimeloyl-CoA

Click to download full resolution via product page

Caption: Hypothetical enzymatic synthesis of 3-isopropenylpimeloyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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